1-[(3,4-dimethoxyphenyl)carbonothioyl]pyrrolidine

• IUPAC Name: (3,4-dimethoxyphenyl)-pyrrolidin-1-ylmethanethione
• InChI: InChI=1S/C13H17NO2S/c1-15-11-6-5-10(9-12(11)16-2)13(17)14-7-3-4-8-14/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key: JYWGPXKGSWQTNN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=S)N2CCCC2)OC
• Molecular Formula: C13H17NO2S
• Molecular Weight: 251.35 g/mol

Description

1-[(3,4-dimethoxyphenyl)carbonothioyl]pyrrolidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound is also known as DCTP and has a molecular weight of 305.42 g/mol.

Mechanism of Action

The mechanism of action of 1-[(3,4-dimethoxyphenyl)carbonothioyl]pyrrolidine is not fully understood. However, it is believed to exert its pharmacological effects through the modulation of various neurotransmitter systems such as the GABAergic, glutamatergic, and dopaminergic systems.
Biochemical and Physiological Effects:
Several studies have reported the biochemical and physiological effects of 1-[(3,4-dimethoxyphenyl)carbonothioyl]pyrrolidine. It has been found to exhibit antioxidant properties and to reduce oxidative stress in various tissues. This compound has also been found to modulate the levels of various cytokines and chemokines, indicating its potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[(3,4-dimethoxyphenyl)carbonothioyl]pyrrolidine is its potential as a lead compound for the development of novel drugs for the treatment of various diseases. However, its limitations include its low solubility in water, which can hinder its use in certain applications.

Future Directions

There are several future directions for the research on 1-[(3,4-dimethoxyphenyl)carbonothioyl]pyrrolidine. One of the major areas of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to elucidate its mechanism of action and to determine its efficacy and safety in animal models. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacological properties are also important areas for future research.

Synthesis Methods

The synthesis of 1-[(3,4-dimethoxyphenyl)carbonothioyl]pyrrolidine involves the reaction of 3,4-dimethoxybenzaldehyde with thiourea in the presence of a catalyst such as hydrochloric acid to form 3,4-dimethoxyphenylthiourea. This intermediate compound is then reacted with pyrrolidine and carbon disulfide to obtain 1-[(3,4-dimethoxyphenyl)carbonothioyl]pyrrolidine.

Scientific Research Applications

1-[(3,4-dimethoxyphenyl)carbonothioyl]pyrrolidine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit significant anti-inflammatory, analgesic, and anticonvulsant activities. This compound has also been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's diseases.